Cas no 2060048-42-0 (2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl)-)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl)-
• CAS No: 2060048-42-0
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 5154052
• Update Time: 2025-06-30

2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C12H11F3O3/c1-6-2-3-9-7(4-6)5-8(11(16)17)10(18-9)12(13,14)15/h2-4,8,10H,5H2,1H3,(H,16,17)
• InChI Key： INPDIDJPNGKUBM-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC=C(C)C=C2CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl)-

Introduction to 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl) and Its Significance in Modern Chemical Research

2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl), with the CAS number 2060048-42-0, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a benzopyran core with specific functional groups, exhibits a unique combination of chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The benzopyran framework is a well-known motif in medicinal chemistry, often employed due to its ability to mimic the binding pockets of various biological targets. The presence of a carboxylic acid group at the 3-position and a trifluoromethyl substituent at the 2-position introduces both reactivity and metabolic stability, which are critical factors in drug design. The 3,4-dihydro moiety further enhances the compound's versatility, allowing for facile modifications at multiple positions while maintaining structural integrity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead molecule for inhibiting key enzymes involved in inflammatory pathways. Studies suggest that derivatives of 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl) may exhibit potent anti-inflammatory activity by modulating the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. These enzymes are pivotal in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes, making them prime targets for therapeutic intervention.

The trifluoromethyl group is particularly noteworthy in this context, as it is frequently incorporated into drug candidates to improve binding affinity and reduce metabolic degradation. This substituent exerts its effects by enhancing hydrophobic interactions and electronic properties of the molecule, thereby optimizing its interaction with biological targets. The carboxylic acid functionality further contributes to the compound's reactivity, enabling conjugation with other pharmacophores or biomolecules through esterification or amidation reactions.

In parallel, synthetic methodologies have been refined to facilitate the efficient preparation of 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl) and its analogs. Modern approaches often leverage transition-metal-catalyzed reactions and asymmetric synthesis to achieve high yields and enantioselectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the benzopyran core, while organometallic reagents are utilized to introduce the desired functional groups with precision.

The compound's potential extends beyond anti-inflammatory applications. Preliminary investigations have explored its utility in developing chemosensitizers for cancer therapy. The benzopyran scaffold is known to interact with DNA intercalators and alkylating agents, suggesting that modifications of this structure could yield compounds capable of enhancing the efficacy of existing chemotherapeutic regimens. Additionally, the presence of electron-withdrawing groups like the trifluoromethyl moiety may improve drug delivery by modulating pharmacokinetic parameters such as solubility and tissue distribution.

From a synthetic perspective, 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl) serves as an excellent building block for generating libraries of structurally diverse molecules. By employing combinatorial chemistry techniques or automated synthesis platforms, researchers can rapidly explore a wide range of derivatives to identify optimal pharmacological profiles. This approach aligns with the growing emphasis on high-throughput screening and machine learning-assisted drug discovery workflows.

The integration of these strategies has led to several promising candidates entering preclinical development. For example, recent publications describe novel analogs of this compound that exhibit significant inhibitory activity against inflammatory cytokines while maintaining low toxicity profiles. Such findings underscore the importance of rigorous structural optimization and biological evaluation in translating laboratory findings into viable therapeutic options.

Looking ahead, the continued exploration of 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methyl-2-(trifluoromethyl) and its derivatives holds immense potential for addressing unmet medical needs across multiple therapeutic areas. As synthetic methodologies evolve and computational tools become more sophisticated, researchers will be better equipped to harness this compound's full potential. Collaborative efforts between academia and industry will further accelerate progress by combining experimental expertise with innovative computational approaches.